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Compound of Interest

Compound Name: 4-Chloro-2-iodophenol

Cat. No.: B1583855 Get Quote

An In-depth Technical Guide to 4-Chloro-2-iodophenol: Properties, Synthesis, and

Applications

Introduction
4-Chloro-2-iodophenol is a halogenated aromatic compound that serves as a pivotal

intermediate in various fields of chemical synthesis. Its unique substitution pattern, featuring a

hydroxyl group and two different halogens on a benzene ring, imparts distinct reactivity that

makes it a valuable building block for more complex molecules. For researchers and

professionals in drug development and material science, understanding the nuanced chemical

properties of this compound is essential for leveraging its synthetic potential. This guide

provides a comprehensive overview of 4-Chloro-2-iodophenol, detailing its physicochemical

properties, synthesis, reactivity, and safety protocols, grounded in established scientific

principles.

Chemical Identity and Molecular Structure
4-Chloro-2-iodophenol is systematically identified by several key descriptors that are crucial

for database searches and regulatory compliance.
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Identifier Value

CAS Number 71643-66-8[1][2][3]

Molecular Formula C₆H₄ClIO[3][4][5]

Molecular Weight 254.45 g/mol [3][5][6]

IUPAC Name 4-chloro-2-iodophenol[5][7]

InChI 1S/C6H4ClIO/c7-4-1-2-6(9)5(8)3-4/h1-3,9H[5][7]

InChIKey JKPLMQJLGBBFLO-UHFFFAOYSA-N[5][7]

SMILES C1=CC(=C(C=C1Cl)I)O[5]

The arrangement of the chloro, iodo, and hydroxyl groups on the phenol ring dictates its

reactivity and steric profile.

Caption: 2D structure of 4-Chloro-2-iodophenol.

Physicochemical Properties
The physical and chemical characteristics of 4-Chloro-2-iodophenol are fundamental to its

handling, storage, and application in reactions.

Property Value / Description Source(s)

Appearance
White to pale yellow or orange

crystalline powder.
[2][4]

Melting Point 75.0 to 79.0 °C [2]

Boiling Point 225.1 ± 20.0 °C (Predicted) [2]

Density 2.087 ± 0.06 g/cm³ (Predicted) [2]

pKa 8.07 ± 0.18 (Predicted) [2]

Solubility

Soluble in ethanol, ethers, and

benzene; slightly soluble in

water.

[4]
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Spectroscopic Data
Characterization of 4-Chloro-2-iodophenol is routinely performed using standard

spectroscopic methods. While raw spectra are best viewed in dedicated databases, their

availability is a key piece of information for identity confirmation.

Mass Spectrometry (MS): GC-MS data for 4-Chloro-2-iodophenol is available in the NIST

Mass Spectrometry Data Center, which provides fragmentation patterns crucial for structural

elucidation.[5]

Infrared Spectroscopy (IR): Vapor phase IR spectra are available, which help in identifying

the characteristic vibrational frequencies of the O-H bond, C-O bond, and aromatic C-H and

C-C bonds, as well as the C-Cl and C-I stretches.[5]

Synthesis and Reactivity
Synthetic Protocol: Diazotization-Iodination
A common and efficient method for synthesizing 4-Chloro-2-iodophenol is through the

diazotization of 2-amino-4-chlorophenol, followed by a Sandmeyer-type reaction with

potassium iodide.[2][8] This pathway is favored due to the ready availability of the starting

materials and the high yields achievable.

Experimental Protocol:

Dissolution: Dissolve 2-amino-4-chlorophenol (e.g., 50 g, 0.35 mol) in a 2.5N hydrochloric

acid solution (500 ml).[2][8] Causality: The acidic medium is necessary to form the amine

salt, which is soluble and ready for diazotization.

Cooling: Cool the resulting solution to 0°C in an ice bath. Causality: Diazonium salts are

unstable at higher temperatures; maintaining a low temperature is critical to prevent

decomposition.

Diazotization: Slowly add a solution of sodium nitrite (e.g., 25.25 g, 0.37 mol) in water (50 ml)

dropwise, keeping the temperature at 0°C.[2][8] Causality: The dropwise addition controls

the exothermic reaction and prevents localized heating.
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Stirring: Stir the reaction mixture at 0°C for 30 minutes to ensure complete formation of the

diazonium salt.[2][8]

Iodination: Slowly add a pre-cooled solution of potassium iodide (e.g., 70 g, 0.42 mol) in

water (100 ml).[2][8] Causality: The iodide ion displaces the dinitrogen gas from the

diazonium salt to form the C-I bond.

Warming and Reaction: Gradually warm the mixture to room temperature and stir overnight.

[2][8] Causality: This allows the substitution reaction to proceed to completion.

Extraction and Isolation: Extract the product with ethyl acetate. Combine the organic phases

and remove the solvent under reduced pressure to yield the final product, 4-Chloro-2-
iodophenol.[2][8] A yield of 99% has been reported for this procedure.[2][8]

2-Amino-4-chlorophenol Dissolve in HCl (aq)
Cool to 0°C

Add NaNO2 (aq)
Stir at 0°C Diazonium Salt Intermediate Add KI (aq) Warm to RT

Stir overnight 4-Chloro-2-iodophenol

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Chloro-2-iodophenol.

Chemical Reactivity
The reactivity of 4-Chloro-2-iodophenol is governed by its three functional groups:

Phenolic Hydroxyl Group: This group confers acidity and can be deprotonated under basic

conditions to form a phenoxide ion, a potent nucleophile. This allows for O-alkylation or O-

acylation reactions.

Iodine Atom: The carbon-iodine bond is the most reactive site for cross-coupling reactions

(e.g., Suzuki, Sonogashira, Heck) due to the high polarizability and good leaving group

ability of iodide.[9] This makes the ortho position to the hydroxyl group a prime site for

introducing new carbon-carbon or carbon-heteroatom bonds.

Chlorine Atom: The carbon-chlorine bond is significantly less reactive than the C-I bond in

transition metal-catalyzed cross-coupling reactions. This difference in reactivity allows for

selective functionalization at the 2-position without affecting the 4-position.
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This differential reactivity is a key strategic advantage in multi-step organic synthesis, enabling

the construction of complex, polysubstituted aromatic compounds.

Applications in Research and Drug Development
4-Chloro-2-iodophenol is primarily used as a chemical intermediate.[4] Its applications

include:

Synthesis of Lead Compounds: It serves as a starting material for creating novel molecular

scaffolds for screening in drug discovery programs.[4]

Dyes and Pigments: The chromophoric nature of the substituted phenol ring makes it a

precursor in the synthesis of certain dyes and pigments.[4]

Pharmaceutical Intermediates: Halogenated phenols are a common motif in many

pharmaceutical agents. While direct applications of 4-Chloro-2-iodophenol itself are not

widely documented, its analogs like 4-iodophenol are used in synthesizing agonists for

receptors such as the estrogen β receptor.[10] The principles of its reactivity are directly

transferable to the synthesis of pharmacologically active molecules.[9][11]

Safety, Handling, and Storage
As a toxic and irritant compound, proper safety protocols must be strictly followed when

handling 4-Chloro-2-iodophenol.[4]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][5]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][5]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory

irritation.[1]

Handling and Personal Protective Equipment (PPE):
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Ventilation: Always handle in a well-ventilated area or a chemical fume hood to avoid inhaling

dust or vapors.[12][13]

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[1][12]

Skin Protection: Use impervious protective gloves and clothing to prevent skin contact.[1][12]

Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[12]

General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.[1][13]

Storage:

Conditions: Store in a cool (2-8 °C recommended), dry, and well-ventilated area.[1]

Container: Keep the container tightly closed and sealed.[12][13]

Protection: Protect from light, air, and moisture. Storing under an inert gas is recommended.

[1]

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[1]

Skin Contact: Wash with plenty of soap and water. Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[1][12]

Ingestion: Do NOT induce vomiting. Rinse mouth and get medical help.[1][12]

Conclusion
4-Chloro-2-iodophenol is a highly versatile and synthetically valuable intermediate. Its well-

defined physicochemical properties, predictable reactivity, and established synthesis route

make it a reliable building block for researchers in synthetic chemistry. The key to its utility lies
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in the differential reactivity of its halogen substituents, allowing for selective and controlled

molecular elaboration. When handled with the appropriate safety precautions, this compound

provides a powerful tool for the synthesis of novel organic molecules with potential applications

in pharmaceuticals, materials science, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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